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Compound of Interest

Compound Name: Propane, 2,2-bis(ethylthio)-

Cat. No.: B082529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Synonyms
The compound with the systematic name 2,2-bis(ethylsulfanyl)propane is a dithioacetal. It is

also known by several synonyms, which are often encountered in chemical literature and

databases.

Identifier Value

IUPAC Name 2,2-bis(ethylsulfanyl)propane[1][2]

Systematic Name Propane, 2,2-bis(ethylthio)-

Common Synonyms Acetone, diethyl mercaptole[1][2]

4,4-dimethyl-3,5-dithiaheptane[1][2]

CAS Number 14252-45-0[1]

Molecular Formula C7H16S2[1]

Molecular Weight 164.3 g/mol [1]

Physicochemical and Spectroscopic Data
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A summary of the key physicochemical and spectroscopic data for 2,2-

bis(ethylsulfanyl)propane is provided below. This information is crucial for its characterization

and analysis.

Physicochemical Properties
Property Value

Molecular Weight 164.3 g/mol [1]

Molecular Formula C7H16S2[1]

Kovats Retention Index (non-polar standard) 1110[1]

Spectroscopic Data
While a comprehensive set of spectral data is not readily available in public literature, key

spectral information has been reported in databases.

Spectroscopy Type Data Summary

¹³C Nuclear Magnetic Resonance (NMR)

Spectral data is available and indicates the

presence of the distinct carbon environments

within the molecule.

Gas Chromatography-Mass Spectrometry (GC-

MS)

The mass spectrum of 2,2-

bis(ethylsulfanyl)propane is available and

serves as a fingerprint for its identification.

Infrared (IR) Spectroscopy

IR spectral data is available, which can be used

to identify functional groups present in the

molecule.

Synthesis
General Synthesis Reaction
The synthesis of 2,2-bis(ethylsulfanyl)propane, also known as acetone diethyl mercaptal,

typically involves the reaction of acetone with ethanethiol. This reaction is a classic example of
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thioacetal formation, where a ketone reacts with a thiol, usually in the presence of an acid

catalyst.

Logical Workflow for Synthesis
The following diagram illustrates the logical workflow for the synthesis of 2,2-

bis(ethylsulfanyl)propane.

Reactants Reaction Conditions

Work-up & Purification

Acetone

Thioacetal Formation

Ethanethiol Acid Catalyst (e.g., HCl, ZnCl2) Anhydrous Solvent (e.g., Dichloromethane)

Quenching with Base

Solvent Extraction

Drying of Organic Layer

Distillation or Chromatography

2,2-bis(ethylsulfanyl)propane
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A logical workflow for the synthesis of 2,2-bis(ethylsulfanyl)propane.

Experimental Protocol
A detailed, peer-reviewed experimental protocol for the synthesis of 2,2-

bis(ethylsulfanyl)propane is not readily available in the public domain. However, based on the

general procedure for thioacetal formation, a representative protocol would involve the

following steps:

Reaction Setup: Anhydrous solvent (e.g., dichloromethane) is added to a reaction flask

equipped with a stirrer and under an inert atmosphere.

Addition of Reactants: Acetone and a molar excess of ethanethiol are added to the solvent.

Catalyst Addition: An acid catalyst, such as anhydrous hydrogen chloride or a Lewis acid like

zinc chloride, is cautiously added to the reaction mixture.

Reaction Monitoring: The reaction is stirred at a controlled temperature (typically room

temperature or below) and monitored for completion using techniques like Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Upon completion, the reaction is quenched by the addition of a weak base (e.g.,

sodium bicarbonate solution) to neutralize the acid catalyst.

Extraction: The organic layer is separated, and the aqueous layer is extracted with a suitable

organic solvent to recover any dissolved product.

Drying and Concentration: The combined organic layers are dried over an anhydrous drying

agent (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure.

Purification: The crude product is then purified, typically by vacuum distillation or column

chromatography, to yield pure 2,2-bis(ethylsulfanyl)propane.

Biological Activity and Signaling Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b082529?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


There is currently no publicly available scientific literature or data describing the biological

activity, pharmacological effects, or involvement in any signaling pathways for 2,2-

bis(ethylsulfanyl)propane.

For the structurally related compound, 2,2-bis(methylthio)propane, acute toxicity studies in rats

have shown no mortality at oral and dermal doses up to 2000 mg/kg body weight, and in an

inhalation study at a concentration of >= 20.2 mg/L air[3]. However, this information cannot be

directly extrapolated to 2,2-bis(ethylthio)propane.

Due to the lack of data on biological activity, a diagram of a signaling pathway involving 2,2-

bis(ethylsulfanyl)propane cannot be provided.

Conclusion
This technical guide provides a summary of the available information on 2,2-

bis(ethylsulfanyl)propane, including its chemical identity, physicochemical properties, and a

logical workflow for its synthesis. While spectroscopic data for its identification exists, a detailed

experimental protocol for its preparation is not widely published. Furthermore, there is a

significant gap in the understanding of its biological effects, with no reported studies on its

bioactivity or mechanism of action. Further research is required to elucidate the potential

biological roles and toxicological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082529#propane-2-2-bis-ethylthio-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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